Cas no 86394-47-0 (Acetic acid, diazo(diethoxyphosphinyl)-, 1,1-dimethylethyl ester)

The compound Acetic acid, diazo(diethoxyphosphinyl)-, 1,1-dimethylethyl ester is a specialized reagent used in organic synthesis, particularly in the formation of diazo compounds and phosphonate derivatives. Its key advantages include its stability as a tert-butyl ester, which facilitates handling and storage, and the presence of both diazo and diethoxyphosphinyl functional groups, enabling versatile reactivity in cyclopropanation, ylide formation, and other carbon-carbon bond-forming reactions. The phosphonyl moiety enhances selectivity in nucleophilic transformations, while the diazo group serves as a precursor for carbene intermediates. This makes it valuable for applications in pharmaceuticals, agrochemicals, and advanced material synthesis.

Acetic acid, diazo(diethoxyphosphinyl)-, 1,1-dimethylethyl ester structure

86394-47-0 structure

Product Name:Acetic acid, diazo(diethoxyphosphinyl)-, 1,1-dimethylethyl ester

CAS No:86394-47-0

MF:C₁₀H₁₉N₂O₅P

MW:278.242023706436

CID:4253232

PubChem ID:86068246

Update Time:2025-10-24

Acetic acid, diazo(diethoxyphosphinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Acetic acid, diazo(diethoxyphosphinyl)-, 1,1-dimethylethyl ester
- Acetic acid, 2-diazo-2-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester
- SY318816
- t-Butyl 2-diaZo-2-(diethoxyphosphoryl)acetate
- F70350
- tert-butyl 2-diazo-2-(diethylphosphono)acetate
- TERT-BUTYL 2-DIAZO-2-(DIETHOXYPHOSPHORYL)ACETATE
- MFCD34663386
- t-butyl (diethoxyphosphoryl)diazoacetate
- 86394-47-0
- Inchi： 1S/C10H19N2O5P/c1-6-15-18(14,16-7-2)8(12-11)9(13)17-10(3,4)5/h6-7H2,1-5H3
- InChI Key： FZONDNAKVWAKTE-UHFFFAOYSA-N
- SMILES： C(=[N+]=[N-])(C(=O)OC(C)(C)C)P(=O)(OCC)OCC

Computed Properties

Exact Mass: 278.10315871Da
Monoisotopic Mass: 278.10315871Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 8
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 63.8Å²

Acetic acid, diazo(diethoxyphosphinyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY318816-1g	tert-Butyl 2-Diazo-2-(diethoxyphosphoryl)acetate	86394-47-0	≥95%	1g	¥2450.00	2025-04-12
AstaTech	F70350-1/G	TERT-BUTYL 2-DIAZO-2-(DIETHOXYPHOSPHORYL)ACETATE	86394-47-0	95%	1g	$247	2023-09-18
AstaTech	F70350-5/G	TERT-BUTYL 2-DIAZO-2-(DIETHOXYPHOSPHORYL)ACETATE	86394-47-0	95%	5g	$741	2023-09-18
AstaTech	F70350-10/G	TERT-BUTYL 2-DIAZO-2-(DIETHOXYPHOSPHORYL)ACETATE	86394-47-0	95%	10g	$1112	2023-09-18
1PlusChem	1P0294JP-250mg	tert-butyl 2-diazo-2-(diethylphosphono)acetate	86394-47-0	95+%	250mg	$149.00	2024-04-21
1PlusChem	1P0294JP-1g	tert-butyl 2-diazo-2-(diethylphosphono)acetate	86394-47-0	95+%	1g	$375.00	2024-04-21
1PlusChem	1P0294JP-5g	tert-butyl 2-diazo-2-(diethylphosphono)acetate	86394-47-0	95+%	5g	$1273.00	2024-04-21
abcr	AB591393-1g	t-Butyl 2-diazo-2-(diethoxyphosphoryl)acetate; .	86394-47-0		1g	€363.80	2025-04-16
abcr	AB591393-5g	t-Butyl 2-diazo-2-(diethoxyphosphoryl)acetate; .	86394-47-0		5g	€991.30	2025-04-16
abcr	AB591393-10g	t-Butyl 2-diazo-2-(diethoxyphosphoryl)acetate; .	86394-47-0		10g	€1697.20	2025-04-16